N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-4-(4-methylphenoxy)butanamide

• Molecular Formula: C24H23NO5
• Molecular Weight: 405.4 g/mol
• IUPAC Name: N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-4-(4-methylphenoxy)butanamide
• InChI: InChI=1S/C24H23NO5/c1-17-4-8-19(9-5-17)27-14-2-3-24(26)25-18-6-10-20(11-7-18)30-21-12-13-22-23(15-21)29-16-28-22/h4-13,15H,2-3,14,16H2,1H3,(H,25,26)
• InChI Key: OOQDTJPQHAEQBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCC(=O)NC2=CC=C(C=C2)OC3=CC4=C(C=C3)OCO4

Description

N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-4-(4-methylphenoxy)butanamide is a synthetic organic compound characterized by the presence of a benzodioxole moiety and a butanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-4-(4-methylphenoxy)butanamide typically involves the following steps:

Formation of the Benzodioxole Intermediate: The initial step involves the synthesis of the benzodioxole intermediate. This can be achieved by reacting catechol with methylene chloride in the presence of a base to form 1,3-benzodioxole.

Coupling with Phenyl Butanamide: The benzodioxole intermediate is then coupled with 4-(4-methylphenoxy)butanamide using a suitable coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) in the presence of a catalyst like 4-dimethylaminopyridine (DMAP).

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-4-(4-methylphenoxy)butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzodioxole moiety.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted benzodioxole derivatives.

Scientific Research Applications

N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-4-(4-methylphenoxy)butanamide has several scientific research applications:

Medicinal Chemistry: The compound is investigated for its potential as a therapeutic agent due to its structural similarity to bioactive molecules.

Materials Science: It is used in the development of advanced materials, including polymers and nanomaterials.

Biological Studies: The compound is studied for its interactions with biological macromolecules and its potential as a biochemical probe.

Mechanism of Action

The mechanism of action of N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-4-(4-methylphenoxy)butanamide involves its interaction with specific molecular targets. The benzodioxole moiety can interact with enzymes or receptors, modulating their activity. The compound may also affect signaling pathways by binding to key proteins involved in cellular processes.

Comparison with Similar Compounds

Similar Compounds

N-[4-(1,3-Benzodioxol-5-yl)phenyl]butanamide: Lacks the 4-methylphenoxy group, which may affect its biological activity.

4-(1,3-Benzodioxol-5-yloxy)phenyl]butanoic acid: Contains a carboxylic acid group instead of the amide group, leading to different chemical properties.

Uniqueness

N-[4-(1,3-benzodioxol-5-yloxy)phenyl]-4-(4-methylphenoxy)butanamide is unique due to the presence of both benzodioxole and 4-methylphenoxy groups, which confer distinct chemical and biological properties. This combination of functional groups makes it a versatile compound for various applications.